Cas no 22132-51-0 (Carbonochloridic acid, 4-(dichloromethyl)phenyl ester)

• Product Name: Carbonochloridic acid, 4-(dichloromethyl)phenyl ester
• CAS No: 22132-51-0
• MF: C₈H₅Cl₃O₂
• MW: 239.48309969902
• CID: 5106554
• Update Time: 2023-08-25

Carbonochloridic acid, 4-(dichloromethyl)phenyl ester Chemical and Physical Properties

Names and Identifiers

• Carbonochloridic acid, 4-(dichloromethyl)phenyl ester

• Inchi： 1S/C8H5Cl3O2/c9-7(10)5-1-3-6(4-2-5)13-8(11)12/h1-4,7H
• InChI Key： PIYXIHHBOOYNGT-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(=CC=1)OC(=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 176
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3